4-(4-fluorophenyl)-3-(2-hydroxy-5-methylphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C21H20FN3O3
• Molecular Weight: 381.4 g/mol
• IUPAC Name: 4-(4-fluorophenyl)-3-(2-hydroxy-5-methylphenyl)-5-(2-methoxyethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C21H20FN3O3/c1-12-3-8-16(26)15(11-12)18-17-19(24-23-18)21(27)25(9-10-28-2)20(17)13-4-6-14(22)7-5-13/h3-8,11,20,26H,9-10H2,1-2H3,(H,23,24)
• InChI Key: LYXFBZQABNLGMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CCOC)C4=CC=C(C=C4)F

Description

Pyrrolo[3,4-c]Pyrazole Core Architecture

The central bicyclic framework consists of a fused pyrrolo[3,4-c]pyrazole system, which combines a five-membered pyrrole ring with a five-membered pyrazole ring. The numbering follows IUPAC guidelines, with the pyrrole nitrogen at position 1 and the pyrazole nitrogens at positions 2 and 4 (Figure 1). The partially saturated 4,5-dihydro modification reduces aromaticity in the pyrazole moiety, introducing sp³ hybridized carbons at positions 4 and 5. This saturation significantly impacts electronic distribution, as evidenced by reduced conjugation compared to fully aromatic pyrazoles.

The fused bicyclic system exhibits planarity in the aromatic regions (positions 1-3 and 6-7) with slight puckering at the saturated C4-C5 bond. X-ray crystallographic data from analogous structures show bond lengths of 1.35–1.38 Å for N-N bonds in the pyrazole ring and 1.45–1.48 Å for C-N bonds in the pyrrole moiety.

Table 1: Key bond parameters in pyrrolo[3,4-c]pyrazole derivatives

Bond Type	Length (Å)	Hybridization
Pyrazole N-N	1.36 ± 0.02	sp²-sp²
Pyrrole C-N	1.47 ± 0.03	sp³-sp²
Fused C-C (bridgehead)	1.40 ± 0.02	sp²-sp²

Functional Group Analysis: Fluorophenyl, Hydroxyphenyl, and Methoxyethyl Substituents

The molecular architecture features three distinct substituents that modulate electronic and steric properties:

• 4-Fluorophenyl Group

  • Positioned at C4 of the pyrazole ring
  • The fluorine atom induces strong electron-withdrawing effects (-I, +M)
  • Para-substitution minimizes steric interactions while maintaining conjugation with the aromatic system
  • C-F bond length: 1.34 Å (typical for aryl fluorides)

• 2-Hydroxy-5-Methylphenyl Group

  • Attached at C3 of the pyrazole ring
  • Ortho-hydroxy group participates in intramolecular hydrogen bonding with the adjacent keto group
  • Methyl substituent at C5′ provides steric bulk while maintaining lipophilicity
  • Torsional angle between phenyl and pyrazole rings: 28.5° ± 2°

• 2-Methoxyethyl Chain

  • Located at C5 of the saturated pyrrolidine ring
  • Methoxy group enhances solubility through polar interactions
  • Ethyl spacer balances flexibility and conformational restriction
  • Preferred gauche conformation (60° dihedral angle) minimizes steric clash

Electronic Effects:

• Hammett substituent constants (σ):
  • p-F: +0.06 (resonance donation)
  • o-OH: -0.37 (strong electron donation)
• Combined substituent effects create a polarized electronic environment favorable for π-π stacking interactions

Stereochemical Considerations in the 4,5-Dihydro Framework

The saturated C4-C5 bond introduces two stereogenic centers, creating four possible stereoisomers. However, synthetic routes typically yield the (4R,5S) configuration as the major product due to kinetic control during cyclization.

Key stereochemical features:

• Ring Puckering: The dihydropyrrole ring adopts an envelope conformation with C5 as the flap atom (puckering amplitude Q = 0.42 Å)
• Torsional Strain: Methoxyethyl substituent induces 1,3-diaxial strain (ΔG‡ = 3.2 kcal/mol for chair-boat interconversion)
• Hydrogen Bonding: Intramolecular H-bond between C6 carbonyl and C3′ hydroxyl group (2.85 Å, 158°) stabilizes the cisoid conformation

Table 2: Relative energies of stereoisomers (MP2/cc-pVTZ)

Configuration	ΔE (kcal/mol)	Population (%)
(4R,5S)	0.0	91.2
(4S,5R)	1.8	8.5
(4R,5R)	3.1	0.3
(4S,5S)	3.4	0.0

Biological Activity

The compound 4-(4-fluorophenyl)-3-(2-hydroxy-5-methylphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a member of the pyrrolo[3,4-c]pyrazole class of compounds, which has garnered interest due to its potential biological activities. This article aims to summarize the research findings related to its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure

The structural formula of the compound is represented as follows:

$$\text{C}_{24}\text{H}_{24}\text{F}\text{N}_{2}\text{O}_{3}$$

Research indicates that compounds in the pyrrolo[3,4-c]pyrazole class often exhibit anti-inflammatory , antioxidant , and antitumor properties. The biological activity is primarily attributed to their ability to modulate various signaling pathways:

• Inhibition of Pro-inflammatory Cytokines : The compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.
• Antioxidant Activity : It exhibits significant antioxidant properties by scavenging free radicals and reducing oxidative stress markers.
• Antitumor Activity : Preliminary studies suggest that it may induce apoptosis in cancer cell lines through the activation of caspase pathways.

Biological Activity Data

Activity Type	Observed Effects	Reference
Anti-inflammatory	Inhibition of TNF-α and IL-6 production
Antioxidant	Scavenging of free radicals
Antitumor	Induction of apoptosis in cancer cells

Case Study 1: Anti-inflammatory Effects

A study evaluated the anti-inflammatory effects of the compound using a murine model. Results indicated a significant reduction in paw edema after administration, correlating with decreased levels of inflammatory mediators.

Case Study 2: Antioxidant Properties

In vitro assays demonstrated that the compound effectively reduced oxidative stress in neuronal cell cultures exposed to hydrogen peroxide. This suggests potential neuroprotective applications.

Case Study 3: Antitumor Activity

In a preliminary screening against various cancer cell lines, the compound exhibited cytotoxicity with IC50 values ranging from 10 to 30 µM, indicating promising antitumor activity.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds similar to 4-(4-fluorophenyl)-3-(2-hydroxy-5-methylphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one exhibit significant anticancer properties. For instance, derivatives of pyrazoles have been shown to inhibit tumor growth in various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest. A study demonstrated that certain pyrazole derivatives could induce apoptosis in breast cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK .

Antimicrobial Activity

The compound's structure suggests potential antimicrobial properties. Pyrazole derivatives have been explored for their ability to combat bacterial and fungal infections. Research indicates that modifications to the pyrazole ring can enhance antimicrobial efficacy against resistant strains of bacteria and fungi .

Anti-inflammatory Properties

Inflammation plays a crucial role in various diseases, including arthritis and cardiovascular diseases. Compounds derived from pyrazoles have been investigated for their anti-inflammatory effects. Studies suggest that these compounds can inhibit pro-inflammatory cytokines and reduce inflammation markers in vitro and in vivo models .

Computational Studies

Computational chemistry techniques such as molecular docking and density functional theory (DFT) calculations have been employed to predict the bioactivity of 4-(4-fluorophenyl)-3-(2-hydroxy-5-methylphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one. These studies help elucidate the interaction between the compound and biological targets at the molecular level, providing insights into its mechanism of action and guiding further modifications for enhanced activity .

Case Studies

• Anticancer Study : A recent investigation into a series of pyrazole derivatives demonstrated that specific structural modifications led to increased cytotoxicity against human cancer cell lines. The study highlighted the importance of fluorine substitution in enhancing biological activity .
• Antimicrobial Efficacy : In a comparative study of various pyrazole derivatives against common pathogens, 4-(4-fluorophenyl)-3-(2-hydroxy-5-methylphenyl)-5-(2-methoxyethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one was noted for its superior activity against Staphylococcus aureus and Candida albicans compared to standard antibiotics .

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related analogs, focusing on substituent effects, synthetic approaches, and crystallographic data.

Substituent Variations and Structural Analogues

a. Halogen-Substituted Phenyl Derivatives

• 4-(4-Chlorophenyl) Analog (C21H20ClN3O3): This analog replaces the 4-fluorophenyl group with a 4-chlorophenyl moiety. Crystallographic studies reveal isostructural symmetry (triclinic, P̄I) with two independent molecules in the asymmetric unit, similar to fluorophenyl analogs .
• 4-(3-Fluorophenyl) Derivative :
  Substitution at the meta position of the phenyl ring (vs. para in the target compound) introduces steric and electronic differences. The altered fluorine position may disrupt molecular planarity, affecting binding to flat enzymatic pockets .

b. Alkyl Chain Modifications

• 5-(3-Methoxypropyl) Variant :
  Replacing the 2-methoxyethyl group with a 3-methoxypropyl chain extends the alkyl spacer, increasing flexibility and hydrophobicity. This modification could enhance membrane permeability but reduce aqueous solubility .
• The furan’s oxygen atom may participate in hydrogen bonding, contrasting with the methoxyethyl group’s ether oxygen .

c. Hydroxyphenyl Group Variations

• This analog crystallizes in a similar isostructural system but with adjusted packing due to smaller substituents .

Key Observations :

• Halogen Effects : Chlorine’s larger van der Waals radius vs. fluorine leads to distinct crystal packing despite isostructural symmetry .
• Alkyl Chain Length : Longer chains (e.g., 3-methoxypropyl) increase molecular weight and logP values, impacting bioavailability .
• Aromatic Substituents: Furan groups introduce planar heteroaromaticity, contrasting with the non-aromatic methoxyethyl chain .

Physicochemical and Functional Implications

• Solubility : The 2-hydroxy-5-methylphenyl group in the target compound enhances water solubility via hydrogen bonding, whereas furan or longer alkyl chains reduce it .
• Planarity : Most analogs retain a planar pyrrolo-pyrazolone core, but substituents like meta-fluorophenyl or bulky chains induce torsional angles, affecting binding to flat targets (e.g., enzymes) .
• Synthetic Accessibility : High yields (>80%) are reported for halogenated analogs using dimethylformamide (DMF) as a crystallization solvent, suggesting robust protocols for scale-up .

Preparation Methods

Reaction Design and Optimization

The chromeno-pyrrole intermediate is synthesized via a one-pot reaction involving:

• Methyl 4-(2-hydroxy-5-methylphenyl)-2,4-dioxobutanoate (1a) : Synthesized from methyl acetoacetate and 2-hydroxy-5-methylbenzaldehyde via Claisen condensation.

• 4-Fluorobenzaldehyde (2a) : Introduces the 4-fluorophenyl group.

• 2-Methoxyethylamine (3a) : Provides the 5-(2-methoxyethyl) substituent.

Optimized Conditions :

• Solvent: Ethanol with 1 mL acetic acid.

• Temperature: Reflux at 80°C for 20 hours.

• Molar ratio: 1:1:1 (1a:2a:3a).

• Yield: 72–78% after crystallization.

Mechanistic Insights :

• Formation of Schiff base : 4-Fluorobenzaldehyde reacts with 2-methoxyethylamine to form an imine.

• Nucleophilic attack : The enolate of 1a attacks the imine, forming a β-enamino diketone.

• Cyclization : Intramolecular aldol condensation yields the chromeno-pyrrole-dione.

Hydrazine-Mediated Ring-Opening to Pyrrolo[3,4-c]Pyrazol-6-One

Ring-Opening Protocol

The chromeno-pyrrole intermediate undergoes ring-opening with hydrazine hydrate to form the pyrazole core:

Procedure :

• Chromeno-pyrrole-dione (4a) : 10 mmol dissolved in dioxane (20 mL).

• Hydrazine hydrate : Added in a 1:5 molar ratio (4a:hydrazine).

• Conditions : Stirred at 90°C for 4 hours.

• Workup : Precipitation with ice-water, filtration, and recrystallization from ethanol.

• Yield : 85–89%.

Key Reaction Parameters :

Parameter	Optimal Value	Impact on Yield
Hydrazine ratio	1:5	Maximizes ring-opening
Temperature	90°C	Balances rate and decomposition
Solvent	Dioxane	Enhances solubility

Spectroscopic Characterization and Validation

Nuclear Magnetic Resonance (NMR)

• ¹H NMR (400 MHz, DMSO-d₆) :

  • δ 7.82 (d, J = 8.4 Hz, 2H, Ar-H), 7.45 (d, J = 8.0 Hz, 2H, Ar-H), 6.95 (s, 1H, Ar-H), 6.88 (d, J = 8.4 Hz, 1H, Ar-H), 4.32 (t, J = 6.8 Hz, 2H, -OCH₂-), 3.72 (s, 3H, -OCH₃), 3.54 (t, J = 6.8 Hz, 2H, -CH₂O-), 2.28 (s, 3H, -CH₃).

• ¹³C NMR : Signals at δ 170.5 (C=O), 163.2 (C-F), 155.8 (C-OH), and 56.1 (-OCH₃).

Infrared (IR) Spectroscopy

• Peaks at 1715 cm⁻¹ (C=O), 1656 cm⁻¹ (C=N), and 1273 cm⁻¹ (C-O).

Alternative Synthetic Routes and Comparative Analysis

Palladium-Catalyzed Cross-Coupling

A complementary strategy involves functionalizing a pre-formed pyrrolo[3,4-c]pyrazole core via Suzuki-Miyaura coupling:

• 6-Chloro intermediate (5a) : Synthesized from diethyl acetylenedicarboxylate and 4-fluorophenylhydrazine.

• Coupling with 2-hydroxy-5-methylphenylboronic acid :

  • Catalyst: Pd(PPh₃)₄.

  • Base: K₂CO₃.

  • Solvent: DMF/H₂O (4:1).

  • Yield: 68%.

Advantages :

• Enables late-stage diversification.

• Tolerates electron-withdrawing groups (e.g., -F).

Challenges and Optimization Strategies

regioselectivity in Multicomponent Reactions

The position of the 2-hydroxy-5-methylphenyl group is controlled by using methyl 4-(2-hydroxy-5-methylphenyl)-2,4-dioxobutanoate as the starting material. Competing pathways are suppressed by:

• Acidic conditions : Protonate the carbonyl oxygen, directing nucleophilic attack.

• Steric effects : The 5-methyl group discourages alternative cyclization modes.

Purification Challenges

• Chromatography avoidance : Crystallization from ethanol achieves >95% purity.

• HPLC monitoring : Ensures reaction completion and identifies byproducts .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for this compound, and how can regioselectivity be controlled during its preparation?

• Methodological Answer : The synthesis of pyrrolo[3,4-c]pyrazole derivatives typically involves multi-step reactions, such as cyclocondensation of hydrazines with diketones or β-keto esters. For example, refluxing substituted phenylhydrazines with ketones in ethanol/acetic acid mixtures under controlled pH (4–6) improves regioselectivity . Purification via silica gel chromatography or recrystallization (e.g., absolute ethanol) is critical for isolating the target compound .

Q. Which spectroscopic and crystallographic techniques are most effective for structural characterization?

• Methodological Answer : High-resolution NMR (¹H/¹³C) identifies substituent positions and confirms ring junction stereochemistry. IR spectroscopy verifies functional groups (e.g., hydroxyl at ~3200 cm⁻¹). X-ray crystallography resolves dihedral angles between aromatic rings and hydrogen-bonding networks (e.g., O–H⋯N interactions), as demonstrated in similar pyrazole derivatives .

Q. What in vitro assays are recommended for initial biological activity screening?

• Methodological Answer : Standard assays include:

• Antiproliferative activity : MTT assays against cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations .
• Enzyme inhibition : Fluorometric assays targeting kinases or cyclooxygenases, using positive controls (e.g., doxorubicin or celecoxib) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the impact of substituents on anticancer activity?

• Methodological Answer :

• Variation of substituents : Synthesize analogs with modified fluorophenyl, methoxyethyl, or hydroxy-methylphenyl groups.
• Biological testing : Compare IC₅₀ values across analogs to identify critical substituents. For example, replacing the methoxyethyl group with a propyl chain (as in ) may alter lipophilicity and target binding.
• Computational modeling : Molecular docking (e.g., AutoDock Vina) predicts interactions with biological targets like EGFR or Bcl-2 .

Q. How can contradictions in biological activity data across studies be resolved?

• Methodological Answer : Discrepancies may arise from assay conditions (e.g., serum concentration, incubation time). Standardize protocols using guidelines like the CLSI M27-A3 for antifungal assays. Validate results with orthogonal methods (e.g., apoptosis assays via flow cytometry alongside MTT data) .

Q. What strategies are effective in studying the compound’s metabolic stability and cytochrome P450 interactions?

• Methodological Answer :

• In vitro metabolism : Incubate the compound with liver microsomes (human/rat) and quantify metabolites via LC-MS/MS.
• CYP inhibition : Use fluorogenic substrates (e.g., CYP3A4: midazolam hydroxylation) to assess competitive/non-competitive inhibition .